Cas no 1321986-23-5 (methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 1321986-23-5
• MF: C₂₂H₂₄N₂O₆S
• MW: 444.500764846802
• CID: 6201573
• PubChem ID: 18560828
• Update Time: 2025-05-20

methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 1321986-23-5
• methyl 2-[(2Z)-5,7-dimethyl-2-[(3,4,5-trimethoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024611596
• F1820-0268
• methyl 2-[5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• (Z)-methyl 2-(5,7-dimethyl-2-((3,4,5-trimethoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• Inchi： 1S/C22H24N2O6S/c1-12-7-13(2)20-15(8-12)24(11-18(25)29-5)22(31-20)23-21(26)14-9-16(27-3)19(30-6)17(10-14)28-4/h7-10H,11H2,1-6H3/b23-22-
• InChI Key： KUIXNYHLMVAWDN-FCQUAONHSA-N
• SMILES： S1/C(=N\C(C2C=C(C(=C(C=2)OC)OC)OC)=O)/N(CC(=O)OC)C2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 444.13550766g/mol
• Monoisotopic Mass: 444.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Analysis of Methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 1321986-23-5)

Methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 1321986-23-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of a trimethoxybenzoyl moiety and a dihydrobenzothiazole core makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their potential applications in targeting various diseases. The methyl ester functional group in this molecule enhances its solubility and bioavailability, which are critical factors in drug design. Researchers are particularly intrigued by the imino linkage and its role in modulating the compound's interaction with biological targets. This has led to increased searches for "benzothiazole derivatives in drug discovery" and "trimethoxybenzoyl compounds" across academic and industry platforms.

The compound's CAS No. 1321986-23-5 is often referenced in patent literature and scientific databases, highlighting its relevance in modern chemistry. Its unique Z-configuration around the imino bond adds a layer of stereochemical complexity, making it a subject of advanced spectroscopic and computational studies. Questions like "how to synthesize methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate" or "biological activities of benzothiazole imino derivatives" frequently appear in search queries, reflecting the compound's niche yet impactful role.

From a synthetic chemistry perspective, the preparation of methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves multi-step reactions, including condensation and esterification processes. The 3,4,5-trimethoxybenzoyl group is a common pharmacophore found in many bioactive molecules, which explains its incorporation into this scaffold. Recent publications have explored its potential as a kinase inhibitor or anti-inflammatory agent, aligning with the current trend of repurposing heterocyclic compounds for therapeutic use.

Environmental and stability studies of CAS No. 1321986-23-5 are also emerging topics, as researchers aim to understand its degradation pathways and storage conditions. The compound's benzothiazole-acetate hybrid structure offers insights into designing more stable and effective analogs. With the rise of AI-driven drug discovery, computational models predicting the activity of such N-containing heterocycles are becoming increasingly popular, further driving interest in this molecule.

In conclusion, methyl 2-(2Z)-5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a fascinating intersection of synthetic chemistry and biomedical research. Its structural features and potential applications make it a valuable subject for ongoing and future studies, particularly in the context of targeted therapy development and molecular design optimization.